Cas no 66932-75-0 (Phosphonic acid, [2-oxo-2-(1-pyrrolidinyl)ethyl]-, diethyl ester)

• Product Name: Phosphonic acid, [2-oxo-2-(1-pyrrolidinyl)ethyl]-, diethyl ester
• CAS No: 66932-75-0
• MF: C₁₀H₂₀NO₄P
• MW: 249.243864059448
• CID: 395544
• PubChem ID: 21782394
• Update Time: 2025-04-19

Phosphonic acid, [2-oxo-2-(1-pyrrolidinyl)ethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-oxo-2-(1-pyrrolidinyl)ethyl]-, diethyl ester
• 2-diethoxyphosphoryl-1-pyrrolidin-1-ylethanone
• DTXSID80617973
• Diethyl [2-oxo-2-(pyrrolidin-1-yl)ethyl]phosphonate
• 66932-75-0
• SCHEMBL10852568

• Inchi： 1S/C10H20NO4P/c1-3-14-16(13,15-4-2)9-10(12)11-7-5-6-8-11/h3-9H2,1-2H3
• InChI Key： HRJXTDRRBLHDKX-UHFFFAOYSA-N
• SMILES： P(CC(N1CCCC1)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 249.1131
• Monoisotopic Mass: 249.11299512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84
• LogP: 1.81280